![molecular formula C21H19F2N5O3S B2640800 N-(4-amino-2-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide CAS No. 888425-75-0](/img/no-structure.png)
N-(4-amino-2-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-amino-2-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide is a useful research compound. Its molecular formula is C21H19F2N5O3S and its molecular weight is 459.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Reactivity and Synthesis
Chemical Reactivity : The compound exhibits notable reductive chemistry, such as the enzymatic reduction of nitro groups in hypoxic cells, contributing to its selective toxicity towards these cells. This reactivity is significant in the context of hypoxia-selective cytotoxins, useful in targeting hypoxic tumor cells (Palmer et al., 1995).
Synthesis Applications : It serves as a precursor for various heterocyclic compounds, as evidenced by studies on pyrimidine-5-carboxamide derivatives synthesis. The compound's ability to undergo reactions like alkylation in alkaline mediums is of interest in synthetic chemistry (Dotsenko et al., 2013).
Biological Evaluation and Antitumor Activity
Anticancer Properties : This compound has been evaluated for its potential in anticancer therapies. For example, derivatives of this compound have been screened against human tumor breast cancer cell lines, showing significant activity, indicating its potential in cancer research (Ghorab et al., 2014).
Dual Inhibitors of Enzymes : Derivatives of the compound are being investigated as dual inhibitors of dihydrofolate reductase and thymidylate synthase, highlighting their potential as antitumor agents. The compound's structure allows it to inhibit these crucial enzymes involved in tumor growth and proliferation (Gangjee et al., 2005).
Antibacterial and Antioxidant Potential
Antibacterial Activities : There's an exploration into the antimicrobial potential of newly synthesized derivatives of this compound. Some of these derivatives have shown potent inhibitory action against various bacterial strains, indicating their utility in developing new antibacterial agents (Kumar et al., 2011).
Antioxidant Properties : The antioxidant potential of certain derivatives has also been studied, with some showing profound antioxidant potential in the DPPH assay method. This suggests their use in combating oxidative stress-related conditions (Kumar et al., 2011).
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 4-amino-2-thiouracil with 2,4-dimethylphenyl isocyanate to form N-(2-(2,4-dimethylphenylamino)-2-oxoethyl)thiouracil. This intermediate is then reacted with 3,4-difluorobenzoyl chloride to form N-(2-(2,4-dimethylphenylamino)-2-oxoethyl)-3,4-difluorobenzamide. Finally, the compound is cyclized with formic acid to form the desired product, N-(4-amino-2-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide.", "Starting Materials": [ "4-amino-2-thiouracil", "2,4-dimethylphenyl isocyanate", "3,4-difluorobenzoyl chloride", "formic acid" ], "Reaction": [ "4-amino-2-thiouracil is reacted with 2,4-dimethylphenyl isocyanate in the presence of a base to form N-(2-(2,4-dimethylphenylamino)-2-oxoethyl)thiouracil.", "N-(2-(2,4-dimethylphenylamino)-2-oxoethyl)thiouracil is then reacted with 3,4-difluorobenzoyl chloride in the presence of a base to form N-(2-(2,4-dimethylphenylamino)-2-oxoethyl)-3,4-difluorobenzamide.", "Finally, N-(2-(2,4-dimethylphenylamino)-2-oxoethyl)-3,4-difluorobenzamide is cyclized with formic acid to form N-(4-amino-2-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide." ] } | |
CAS RN |
888425-75-0 |
Molecular Formula |
C21H19F2N5O3S |
Molecular Weight |
459.47 |
IUPAC Name |
N-[4-amino-2-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-3,4-difluorobenzamide |
InChI |
InChI=1S/C21H19F2N5O3S/c1-10-3-6-15(11(2)7-10)25-16(29)9-32-21-27-18(24)17(20(31)28-21)26-19(30)12-4-5-13(22)14(23)8-12/h3-8H,9H2,1-2H3,(H,25,29)(H,26,30)(H3,24,27,28,31) |
InChI Key |
XDFIIMMRKOXPQM-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC(=C(C=C3)F)F)N)C |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.